(6-(4-Bromophenyl)imidazo[2,1-b]thiazol-5-yl)methanamine oxalate

Specification

• Molecular Formula: C14H12BrN3O4S
• Molecular Weight: 398.23 g/mol
• IUPAC Name: [6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]methanamine;oxalic acid
• Standard InChI: InChI=1S/C12H10BrN3S.C2H2O4/c13-9-3-1-8(2-4-9)11-10(7-14)16-5-6-17-12(16)15-11;3-1(4)2(5)6/h1-6H,7,14H2;(H,3,4)(H,5,6)
• Standard InChI Key: VLNLAVVVPSHNOQ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=C(N3C=CSC3=N2)CN)Br.C(=O)(C(=O)O)O
• Canonical SMILES: C1=CC(=CC=C1C2=C(N3C=CSC3=N2)CN)Br.C(=O)(C(=O)O)O

Introduction

(6-(4-Bromophenyl)imidazo[2,1-b]thiazol-5-yl)methanamine oxalate is a chemical compound that combines the imidazo[2,1-b]thiazole core with a bromophenyl group and an aminomethyl moiety, forming an oxalate salt. This compound is of interest due to its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

Synthesis and Characterization

The synthesis of (6-(4-Bromophenyl)imidazo[2,1-b]thiazol-5-yl)methanamine typically involves multi-step reactions starting from appropriate imidazo[2,1-b]thiazole precursors. Characterization is often performed using techniques such as NMR, IR, and mass spectrometry to confirm the structure and purity of the compound.

Biological and Pharmacological Activities

While specific biological activities of (6-(4-Bromophenyl)imidazo[2,1-b]thiazol-5-yl)methanamine oxalate are not extensively documented, compounds with similar imidazo[2,1-b]thiazole cores have shown promise in various medicinal applications, including antimicrobial and antioxidant activities. The presence of a bromophenyl group may influence its interaction with biological targets, potentially enhancing its therapeutic potential.

Research Findings and Future Directions

Research on compounds like (6-(4-Bromophenyl)imidazo[2,1-b]thiazol-5-yl)methanamine oxalate is ongoing, with a focus on exploring their pharmacological profiles and optimizing their synthesis for better yields and purity. Future studies may investigate its efficacy in preclinical models to assess its potential as a therapeutic agent.